Cas no 1804200-93-8 (2-Bromo-6-(2-chloropropanoyl)mandelic acid)

• Product Name: 2-Bromo-6-(2-chloropropanoyl)mandelic acid
• CAS No: 1804200-93-8
• MF: C₁₁H₁₀BrClO₄
• MW: 321.551702022552
• CID: 4942650
• Update Time: 2025-07-18

2-Bromo-6-(2-chloropropanoyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(2-chloropropanoyl)mandelic acid

• Inchi： 1S/C11H10BrClO4/c1-5(13)9(14)6-3-2-4-7(12)8(6)10(15)11(16)17/h2-5,10,15H,1H3,(H,16,17)
• InChI Key： UHRACHGGIRCCGF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C(C)Cl)=O)=C1C(C(=O)O)O

Computed Properties

• Exact Mass: 319.945
• Monoisotopic Mass: 319.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.6

Additional information on 2-Bromo-6-(2-chloropropanoyl)mandelic acid

Comprehensive Overview of 2-Bromo-6-(2-chloropropanoyl)mandelic acid (CAS No. 1804200-93-8)

2-Bromo-6-(2-chloropropanoyl)mandelic acid (CAS No. 1804200-93-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of mandelic acid derivatives, which are widely studied for their role in drug synthesis and intermediate processes. The presence of both bromo and chloro functional groups in its structure makes it a versatile building block for further chemical modifications.

In recent years, the demand for high-purity intermediates like 2-Bromo-6-(2-chloropropanoyl)mandelic acid has surged, driven by advancements in medicinal chemistry and custom synthesis. Researchers are particularly interested in its potential as a precursor for chiral compounds, which are critical in the development of enantioselective drugs. The compound’s CAS No. 1804200-93-8 is frequently searched in academic and industrial databases, reflecting its relevance in modern synthetic workflows.

One of the key trends in the chemical industry is the focus on sustainable synthesis and green chemistry. 2-Bromo-6-(2-chloropropanoyl)mandelic acid aligns with this trend, as its derivatives can be optimized for atom-efficient reactions. Additionally, its structural features make it a candidate for catalysis studies, where researchers explore ways to reduce waste and improve yield. These aspects are often highlighted in AI-driven research tools and scientific literature databases, making it a hot topic among chemists.

The compound’s nomenclature, 2-Bromo-6-(2-chloropropanoyl)mandelic acid, may seem complex, but it systematically describes its molecular architecture. The "mandelic acid" core indicates its phenylglycine backbone, while the "2-bromo" and "2-chloropropanoyl" substituents specify the positions and types of halogens attached. Such detailed naming conventions are essential for patent filings and regulatory compliance, ensuring clarity in scientific communication.

From a commercial perspective, CAS No. 1804200-93-8 is often listed in catalogs of fine chemicals and research reagents. Suppliers emphasize its high purity grade and batch consistency, which are critical for reproducible results in lab settings. The compound’s stability under controlled conditions also makes it suitable for long-term storage, a feature valued by pharmaceutical manufacturers and contract research organizations (CROs).

In the context of drug discovery, 2-Bromo-6-(2-chloropropanoyl)mandelic acid is explored for its potential to form bioactive scaffolds. Its halogenated structure allows for diverse cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in creating complex molecules. These applications are frequently discussed in webinars and conference proceedings, underscoring its importance in innovative therapeutics.

Another area of interest is the compound’s role in asymmetric synthesis. The chiral center in mandelic acid derivatives enables the production of enantiomerically pure compounds, which are increasingly demanded in precision medicine. This aligns with the growing focus on personalized healthcare, where tailored drug formulations are designed for individual patient needs. Searches for chiral intermediates and enantioselective catalysis often lead to discussions about compounds like CAS No. 1804200-93-8.

To summarize, 2-Bromo-6-(2-chloropropanoyl)mandelic acid (CAS No. 1804200-93-8) is a multifaceted compound with broad applications in pharmaceutical research, organic synthesis, and material science. Its relevance to contemporary topics like green chemistry, drug development, and catalysis ensures its continued prominence in scientific discourse. As research progresses, this compound is likely to play an even greater role in shaping the future of specialty chemicals and therapeutic innovations.